Cas no 1040009-70-8 ((4-Methylpentan-2-yl)(2-phenylpropyl)amine)

• Product Name: (4-Methylpentan-2-yl)(2-phenylpropyl)amine
• CAS No: 1040009-70-8
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 5069202
• Update Time: 2025-11-06

(4-Methylpentan-2-yl)(2-phenylpropyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-methylpentan-2-yl)(2-phenylpropyl)amine
• 4-methyl-N-(2-phenylpropyl)pentan-2-amine
• (4-Methylpentan-2-yl)(2-phenylpropyl)amine

• Inchi： 1S/C15H25N/c1-12(2)10-14(4)16-11-13(3)15-8-6-5-7-9-15/h5-9,12-14,16H,10-11H2,1-4H3
• InChI Key： YPZIAJALNSNMRF-UHFFFAOYSA-N
• SMILES： N(CC(C)C1C=CC=CC=1)C(C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 170
• XLogP3: 4.2
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (4-Methylpentan-2-yl)(2-phenylpropyl)amine

CAS No. 1040009-70-8: (4-Methylpentan-2-yl)(2-phenylpropyl)amine

The compound with CAS No. 1040009-70-8, commonly referred to as (4-Methylpentan-2-yl)(2-phenylpropyl)amine, is a fascinating organic compound that has garnered attention in both academic and industrial research. This compound belongs to the class of secondary amines, characterized by its unique structure and potential applications in various fields such as pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its potential as a building block for more complex molecules.

Structural Insights

(4-Methylpentan-2-yl)(2-phenylpropyl)amine consists of two distinct alkyl chains attached to a central nitrogen atom. The first chain, 4-methylpentan-2-yl, is a branched alkane with a methyl group at the fourth position, providing steric bulk and stability to the molecule. The second chain, 2-phenylpropyl, introduces aromaticity into the structure through the phenyl group, which is directly attached to the propylene chain. This combination of aliphatic and aromatic moieties imparts unique electronic and steric properties to the compound.

Chemical Properties

The compound exhibits typical amine behavior, including nucleophilic reactivity and the ability to form salts with acids. Its solubility in organic solvents is relatively high due to the presence of both hydrophobic alkane chains and the aromatic phenyl group. Recent research has focused on optimizing its synthesis pathways to improve yield and reduce environmental impact. For instance, catalytic hydrogenation techniques have been employed to streamline its production process.

Applications in Industry

(4-Methylpentan-2-yil)(2-phenvlproplyl)amine finds application as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical industry. Its role as a precursor for bioactive compounds has been explored in recent studies, where it has demonstrated potential in drug delivery systems due to its amphiphilic nature. Additionally, its use as a catalyst in certain organic reactions has been reported, showcasing its versatility in chemical synthesis.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial. Recent eco-toxicological studies have evaluated its biodegradability and potential toxicity to aquatic life. These studies suggest that while the compound is not inherently hazardous under normal conditions, proper handling and disposal protocols should be followed to minimize environmental risks.

Future Prospects

The future of (4-Methylpentan=2-yil)(Z-phenvlproplyl)amine lies in further exploration of its applications across diverse industries. Ongoing research aims to uncover new synthetic pathways that enhance its functionality while reducing costs. Collaborative efforts between academic institutions and industrial partners are expected to drive innovation in this field, potentially leading to breakthroughs in materials science and pharmacology.

Conclusion

In summary, CAS No. 1O4OQO9=7O=8 represents a versatile compound with significant potential across multiple domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset for future research and development endeavors.